Cas no 760212-42-8 (2-(4-Iodophenyl)-1-phenylbenzimidazole)

• Product Name: 2-(4-Iodophenyl)-1-phenylbenzimidazole
• CAS No: 760212-42-8
• MF: C₁₉H₁₃IN₂
• MW: 396.224396467209
• MDL: MFCD29089366
• CID: 2601903
• PubChem ID: 354333395
• Update Time: 2025-10-28

2-(4-Iodophenyl)-1-phenylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodophenyl)-1-phenylbenzimidazole
• AZRBPNMWQFEAJW-UHFFFAOYSA-N
• MFCD29089366
• T72915
• n-phenyl-2-(4-iodophenyl)benzimidazole
• DTXSID801268992
• 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
• 760212-42-8
• I0983
• 2-(4-iodophenyl)-1-phenyl-1,3-benzodiazole
• CS-0378232
• SCHEMBL339195
• 2-(4-Iodophenyl)-1-phenyl-1H-benzo[d]imidazole
• AS-87977

• MDL： MFCD29089366
• Inchi： 1S/C19H13IN2/c20-15-12-10-14(11-13-15)19-21-17-8-4-5-9-18(17)22(19)16-6-2-1-3-7-16/h1-13H
• InChI Key： AZRBPNMWQFEAJW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 396.01235g/mol
• Monoisotopic Mass: 396.01235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Melting Point: 178.0 to 182.0 deg-C

Additional information on 2-(4-Iodophenyl)-1-phenylbenzimidazole

2-(4-Iodophenyl)-1-phenylbenzimidazole: A Comprehensive Overview

The compound 2-(4-Iodophenyl)-1-phenylbenzimidazole (CAS No. 760212-42-8) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmacology, and optoelectronics. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications due to their unique electronic properties and structural versatility. The presence of an iodine substituent at the 4-position of the phenyl ring introduces additional functionality, making this compound particularly interesting for advanced research and industrial applications.

Benzimidazoles are known for their ability to act as both electron-deficient and electron-rich systems, depending on the substituents attached to the ring. In the case of 2-(4-Iodophenyl)-1-phenylbenzimidazole, the iodine atom plays a crucial role in modulating the electronic properties of the molecule. Recent studies have demonstrated that this compound exhibits exceptional photoluminescence properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The iodine substituent not only enhances the molecule's stability but also improves its solubility in organic solvents, which is a critical factor for its practical use in device fabrication.

One of the most exciting developments involving 2-(4-Iodophenyl)-1-phenylbenzimidazole is its potential use in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been extensively studied in preclinical models, with promising results indicating that this compound could significantly improve the efficacy of various therapeutic agents.

In addition to its pharmacological applications, 2-(4-Iodophenyl)-1-phenylbenzimidazole has also found utility in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of advanced sensors and catalytic systems. Recent breakthroughs in nanotechnology have further expanded its potential, with researchers exploring its use as a building block for constructing two-dimensional materials with tailored electronic properties.

The synthesis of 2-(4-Iodophenyl)-1-phenylbenzimidazole typically involves a multi-step process that begins with the preparation of intermediate benzimidazole derivatives. The introduction of the iodine substituent is achieved through electrophilic aromatic substitution, followed by purification steps to ensure high purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental standpoint, 2-(4-Iodophenyl)-1-phenylbenzimidazole has been shown to exhibit low toxicity towards aquatic organisms, making it a safer alternative to other similar compounds in certain applications. This characteristic is particularly important for its use in pharmaceuticals and agricultural chemicals, where environmental safety is a critical consideration.

In conclusion, 2-(4-Iodophenyl)-1-phenylbenzimidazole (CAS No. 760212-42-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties, coupled with recent advancements in synthesis and application development, position it as a key material for future innovations in optoelectronics, drug delivery, and nanotechnology. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.